Cas no 18117-29-8 (Benzyltriphenylphosphonium borohydride)

• Product Name: Benzyltriphenylphosphonium borohydride
• CAS No: 18117-29-8
• MF: C₂₅H₂₂BP
• MW: 364.226947307587
• CID: 122784
• PubChem ID: 11303127
• Update Time: 2025-04-18

Benzyltriphenylphosphonium borohydride Chemical and Physical Properties

Names and Identifiers

• Benzyltriphenylphosphonium borohydride
• benzyl(triphenyl)phosphanium,boranuide
• AC1MBYVN
• 18117-29-8
• SCHEMBL989761
• Phosphonium, triphenyl(phenylmethyl)-, tetrahydroborate(1-) (1:1)
• benzyl(triphenyl)phosphanium;boron(1-)
• SCHEMBL989760
• Benzyltriphenylphosphonium tetrahydroborate
• Benzyltriphenylphosphoniumtetrahydroborate
• DTXSID90369911
• Benzyl Triphenylphosphonium Boro-Hydride

• Inchi： 1S/C25H22P.B/c1-5-13-22(14-6-1)21-26(23-15-7-2-8-16-23,24-17-9-3-10-18-24)25-19-11-4-12-20-25;/h1-20H,21H2;/q+1;-1
• InChI Key： ICVMMQSETPKHRH-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC=CC=1.[B-]

Computed Properties

• Exact Mass: 367.17900
• Monoisotopic Mass: 364.1552179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 157-163 °C
• PSA: 13.59000
• LogP: 3.99680
• Solubility: Not available

Benzyltriphenylphosphonium borohydride Security Information

• Hazardous Material transportation number：UN 3131 4.3/PG 2
• Hazard Category Code： 34-20/21/22-15-36/37/38
• Safety Instruction： S7/8
• Hazardous Material Identification：
• Safety Term：S7/8-45-36/37/39-26-43
• Risk Phrases：R34
• Storage Condition：Anhydrous area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives